Cas no 63755-06-6 (2(3H)-Benzothiazolone, 4-chloro-3-ethyl-)

• Product Name: 2(3H)-Benzothiazolone, 4-chloro-3-ethyl-
• CAS No: 63755-06-6
• MF: C₉H₈ClNOS
• MW: 213.683919906616
• CID: 425809
• PubChem ID: 676574
• Update Time: 2025-04-19

2(3H)-Benzothiazolone, 4-chloro-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone, 4-chloro-3-ethyl-
• 4-chloro-3-ethyl-1,3-benzothiazol-2-one
• AB00082193-01
• AKOS024284891
• DTXSID50350320
• 63755-06-6
• SR-01000206333-1
• SR-01000206333
• SCHEMBL10816228
• 4-Chloro-3-ethyl-1,3-benzothiazol-2(3H)-one
• HMS1583I16
• LDELBJIBUBHFQV-UHFFFAOYSA-N
• Cl-1702

• Inchi： 1S/C9H8ClNOS/c1-2-11-8-6(10)4-3-5-7(8)13-9(11)12/h3-5H,2H2,1H3
• InChI Key： LDELBJIBUBHFQV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N(C(=O)S2)CC

Computed Properties

• Exact Mass: 213.00164
• Monoisotopic Mass: 213.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles